11-O-Syringylbergenin
Overview
Description
11-O-Syringylbergenin is a bergenin derivative isolated from the whole plants of Corylopsis willmottiae Rehd. et Wils . It has a molecular weight of 508.43 and a formula of C23H24O13 .
Molecular Structure Analysis
The molecular structure of this compound consists of two aromatic rings, two ester carbonyls, and two methoxyls . The SMILES representation of the molecule isOC1=C2[C@@]3([H])C@COC(C4=CC(OC)=C(C(OC)=C4)O)=O)O)O)([H])OC(C2=CC(O)=C1OC)=O .
Scientific Research Applications
Antioxidant Properties
11-O-Syringylbergenin, a derivative of bergenin, has been studied for its potential antioxidant properties. In a study focusing on compounds isolated from Ardisia gigantifolia, it was found that bergenin derivatives, including this compound, exhibit significant free-radical scavenging activities. These compounds demonstrated more antioxidant activity than the positive control, vitamin C (Mu, Feng, & Liu, 2013).
Analgesic and Anti-inflammatory Activities
Research on 11-O-Galloylbergenin, a compound related to this compound, revealed significant analgesic and anti-inflammatory effects in experimental models. This study suggests the potential of bergenin derivatives for pain and inflammation management (Arfan et al., 2010).
Radical Scavenging Activity
Compounds related to this compound, such as norbergenin derivatives, have shown radical scavenging properties. A study on norbergenin derivatives from Diospyros sanza-minika highlighted these properties in a DPPH solution assay (Tangmouo et al., 2009).
Comparison with Other Bergenin Derivatives
A comparative study on the antioxidant and antiplasmodial activities of bergenin and its natural derivative 11-O-Galloylbergenin, which is structurally related to this compound, showed that 11-O-Galloylbergenin had superior antioxidant activity and effective antiplasmodial properties (Uddin, Sadat, & Siddiqui, 2014).
Future Directions
A study has shown that Ardisia gigantifolia Stapf., from which 11-O-Syringylbergenin is derived, has good anti-colorectal cancer potency with the characteristics of multi-ingredients, -targets, and -signaling pathways . This suggests potential future directions for the use of this compound in cancer research.
properties
IUPAC Name |
[(2S,3R,4R,4aS,10bR)-3,4,8,10-tetrahydroxy-9-methoxy-6-oxo-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-2-yl]methyl 4-hydroxy-3,5-dimethoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24O13/c1-31-11-4-8(5-12(32-2)15(11)25)22(29)34-7-13-16(26)18(28)21-20(35-13)14-9(23(30)36-21)6-10(24)19(33-3)17(14)27/h4-6,13,16,18,20-21,24-28H,7H2,1-3H3/t13-,16-,18+,20+,21-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXCBETDJJWPGAQ-PCOXRIKQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C(=O)OCC2C(C(C3C(O2)C4=C(C(=C(C=C4C(=O)O3)O)OC)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)C(=O)OC[C@H]2[C@@H]([C@H]([C@H]3[C@H](O2)C4=C(C(=C(C=C4C(=O)O3)O)OC)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24O13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60925568 |
Source
|
| Record name | (3,4,8,10-Tetrahydroxy-9-methoxy-6-oxo-2,3,4,4a,6,10b-hexahydropyrano[3,2-c][2]benzopyran-2-yl)methyl 4-hydroxy-3,5-dimethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60925568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
508.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
126485-47-0 |
Source
|
| Record name | 11-O-Syringylbergenin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0126485470 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (3,4,8,10-Tetrahydroxy-9-methoxy-6-oxo-2,3,4,4a,6,10b-hexahydropyrano[3,2-c][2]benzopyran-2-yl)methyl 4-hydroxy-3,5-dimethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60925568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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